Cas no 41552-86-7 (Adenosine, N,N-bis(2-hydroxyethyl)-)

Adenosine, N,N-bis(2-hydroxyethyl)- structure
41552-86-7 structure
Product Name:Adenosine, N,N-bis(2-hydroxyethyl)-
CAS No:41552-86-7
MF:C14H21N5O6
MW:355.346442937851
CID:323954
PubChem ID:16395540
Update Time:2025-04-19

Adenosine, N,N-bis(2-hydroxyethyl)- Chemical and Physical Properties

Names and Identifiers

    • Adenosine, N,N-bis(2-hydroxyethyl)-
    • (2R,3R,4S,5R)-2-[6-[bis(2-hydroxyethyl)amino]purin-9-yl]-5-(hydroxymethyl)oxolane-3,4-diol
    • 41552-86-7
    • (2R,3R,4S,5R)-2-{6-[bis(2-hydroxyethyl)amino]-9H-purin-9-yl}-5-(hydroxymethyl)oxolane-3,4-diol
    • N,N-Bis(2-hydroxyethyl)adenosine
    • (2R,3R,4S,5R)-2-(6-(Bis(2-hydroxyethyl)amino)-9H-purin-9-yl)-5-(hydroxymethyl)tetrahydrofuran-3,4-diol
    • DTXSID00585908
    • Inchi: 1S/C14H21N5O6/c20-3-1-18(2-4-21)12-9-13(16-6-15-12)19(7-17-9)14-11(24)10(23)8(5-22)25-14/h6-8,10-11,14,20-24H,1-5H2/t8-,10-,11-,14-/m1/s1
    • InChI Key: YBTVDTYXXXGYIU-IDTAVKCVSA-N
    • SMILES: O1[C@H](CO)[C@H]([C@H]([C@@H]1N1C=NC2C(=NC=NC1=2)N(CCO)CCO)O)O

Computed Properties

  • Exact Mass: 355.14918341g/mol
  • Monoisotopic Mass: 355.14918341g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 5
  • Hydrogen Bond Acceptor Count: 10
  • Heavy Atom Count: 25
  • Rotatable Bond Count: 7
  • Complexity: 429
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 4
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -1.6
  • Topological Polar Surface Area: 157Ų
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